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Compound of Interest

Compound Name: Lepidimoide

Cat. No.: B1260563 Get Quote

An In-depth Technical Guide to Lepidimoide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The information provided herein is based on publicly available scientific literature.

Lepidimoide is a specialized plant-derived compound, and further research may be required

for a complete toxicological and pharmacological profile.

Executive Summary
Lepidimoide is a naturally occurring allelopathic substance first isolated from the mucilage of

germinated cress seeds (Lepidium sativum L.).[1][2] It is chemically identified as sodium 2-O-

rhamnopyranosyl-4-deoxy-threo-hex-4-enopyranosiduronate.[1][2] This disaccharide has

demonstrated significant biological activity, notably promoting shoot growth while inhibiting root

growth in various plant species.[1][2] Its unique structure, featuring an α,β-unsaturated

carboxylate bonded to rhamnose, is crucial for its activity.[3] While originally studied in the

context of plant biology, its bioactive properties suggest potential for further investigation in

broader pharmacological applications. This document provides a comprehensive overview of

the known physical and chemical properties of lepidimoide, details on its isolation and

synthesis, and outlines its biological effects based on current research.

Physical and Chemical Properties
Quantitative data on the physicochemical properties of lepidimoide are limited in the available

literature. The compound is typically isolated as an amorphous powder.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1260563?utm_src=pdf-interest
https://www.benchchem.com/product/b1260563?utm_src=pdf-body
https://www.benchchem.com/product/b1260563?utm_src=pdf-body
https://www.benchchem.com/product/b1260563?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16653018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1075667/
https://pubmed.ncbi.nlm.nih.gov/16653018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1075667/
https://pubmed.ncbi.nlm.nih.gov/16653018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1075667/
https://keio.elsevierpure.com/en/publications/structure-activity-relationship-of-lepidimoide-and-its-analogues/
https://www.benchchem.com/product/b1260563?utm_src=pdf-body
https://www.benchchem.com/product/b1260563?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16653018/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 1: Physical Properties of Lepidimoide

Property Value Source

Physical State Amorphous Powder [1][2]

Solubility Soluble in water Implied from isolation protocols

Table 2: Chemical Properties of Lepidimoide

Property Value Source

Chemical Name

Sodium 2-O-rhamnopyranosyl-

4-deoxy-threo-hex-4-

enopyranosiduronate

[1][2]

Molecular Formula C₁₂H₁₇NaO₉ (Sodium Salt) Inferred from structure

Structure

A uronic acid derivative with an

α,β-unsaturated carboxylate

bonded to rhamnose via an α-

glucoside linkage and a double

bond at the C-4,5 position.[3]

[3]

Isomerism

Can be epimerized to epi-

lepidimoide in alkaline media.

[4]

[4]

Experimental Protocols
Isolation of Lepidimoide from Cress Seeds
This protocol is based on the methodology described in the initial isolation of lepidimoide.

Seed Germination and Mucilage Collection: Germinate Lepidium sativum seeds on a

suitable substrate to induce mucilage production. Collect the mucilage exudate.

Extraction: The crude mucilage is subjected to extraction to separate the compound of

interest.
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Purification: The extract is purified using a series of chromatographic techniques to yield

lepidimoide as an amorphous powder.

Identification: The final product is identified and characterized using mass spectrometry,

nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy.[1][2]

Synthesis of Lepidimoide from Okra Mucilage
A more convenient synthesis method has been developed using okra mucilage.

Source Material: Utilize mucilage from the fruit of okra (Hibiscus esculentus L.).[4]

Chemical Synthesis: The detailed, multi-step total synthesis from D-glucose and L-rhamnose

is complex.[4] A simplified method from okra mucilage has been established, which also

yields the isomer epi-lepidimoide as a byproduct.[4]

Structural Analysis: The synthesized compound and its isomer are confirmed by spectral

analysis.[4]

Bioactivity Assay: Amaranthus caudatus Hypocotyl
Elongation Test
This assay is used to determine the growth-promoting activity of lepidimoide and its

analogues.

Plant Material: Use etiolated seedlings of Amaranthus caudatus L.

Treatment: Apply lepidimoide at various concentrations (starting from 3 µM) to the

seedlings.[1]

Incubation: Incubate the seedlings under controlled conditions.

Measurement: Measure the elongation of the hypocotyls and the growth of the roots.

Analysis: Compare the growth of treated seedlings to a control group to determine the

concentration-dependent effects. Lepidimoide has been shown to promote hypocotyl growth

at concentrations above 3 µM and inhibit root growth at concentrations exceeding 100 µM.[1]
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Biological Activity and Mechanism of Action
Lepidimoide exhibits a dual biological activity on plants, promoting shoot growth while

inhibiting root growth.[1] Its growth-promoting activity in hypocotyls has been reported to be 20

to 30 times greater than that of gibberellic acid.[1]

The structure-activity relationship studies have revealed key features for its biological function:

The uronic acid derivative with an α,β-unsaturated carboxylate is essential.[3]

The α-glucoside linkage to rhamnose is critical.[3]

A double bond at the C-4,5 position in the uronic acid is important for high activity.[3]

Interestingly, the component sugars, α-D-galacturonic acid and L-(+)-rhamnose, show little to

no activity on their own.[3] Acetylated lepidimoide showed higher activity, while methylated

versions were inactive.[3] The sugar alcohol form of lepidimoide demonstrated the highest

activity among the studied analogues.[3] Both lepidimoide and its isomer, epi-lepidimoide,

exhibit similar high activity in hypocotyl elongation tests.[4]

While the primary research on lepidimoide focuses on its allelopathic effects in plants, the

broader Lepidium genus is known for a variety of bioactive compounds with potential

therapeutic applications, including antimicrobial and antioxidant activities.[5][6][7]

Visualizations
Logical Flow of Lepidimoide Isolation and
Characterization
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Caption: Workflow for the isolation and identification of lepidimoide.
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Caption: Biological activity of lepidimoide analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Isolation and identification of lepidimoide, a new allelopathic substance from mucilage of
germinated cress seeds - PubMed [pubmed.ncbi.nlm.nih.gov]

2. Isolation and Identification of Lepidimoide, a New Allelopathic Substance from Mucilage of
Germinated Cress Seeds - PMC [pmc.ncbi.nlm.nih.gov]

3. keio.elsevierpure.com [keio.elsevierpure.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1260563?utm_src=pdf-body
https://www.benchchem.com/product/b1260563?utm_src=pdf-body-img
https://www.benchchem.com/product/b1260563?utm_src=pdf-body
https://www.benchchem.com/product/b1260563?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/16653018/
https://pubmed.ncbi.nlm.nih.gov/16653018/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1075667/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1075667/
https://keio.elsevierpure.com/en/publications/structure-activity-relationship-of-lepidimoide-and-its-analogues/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. A convenient synthesis of lepidimoide from okra mucilage and its growth-promoting activity
in hypocotyls - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Nutraceutical Profiling, Bioactive Composition, and Biological Applications of Lepidium
sativum L - PMC [pmc.ncbi.nlm.nih.gov]

6. Chemical Composition and Antimicrobial Activity of Subcritical CO2 Extract of Lepidium
latifolium L. (Brassicaceae) - PMC [pmc.ncbi.nlm.nih.gov]

7. researchgate.net [researchgate.net]

To cite this document: BenchChem. [physical and chemical properties of lepidimoide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1260563#physical-and-chemical-properties-of-
lepidimoide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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